N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide

• Molecular Formula: C21H20N6O2S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-[(2-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H20N6O2S/c1-15-19(20(29)27(25(15)2)17-11-7-4-8-12-17)24-18(28)13-30-21-22-14-23-26(21)16-9-5-3-6-10-16/h3-12,14H,13H2,1-2H3,(H,24,28)
• InChI Key: AZMVEJQSCMFBHH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CSC3=NC=NN3C4=CC=CC=C4

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide, also known as DPTA, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. DPTA is a member of the pyrazole family of compounds and has been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide is not fully understood. However, studies have suggested that it may exert its biological activities through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and oxidative stress markers. In addition, this compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide in lab experiments is its ability to exhibit multiple biological activities. This allows for the investigation of its potential therapeutic applications in various fields of research. However, one limitation of using this compound is its potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research on N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases. Another potential direction is the development of this compound-based drug delivery systems for targeted therapy. Furthermore, the synthesis of novel this compound derivatives with improved biological activities can also be explored.

Synthesis Methods

The synthesis of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide involves the reaction of 1-phenyl-1H-1,2,4-triazole-5-thiol with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. In addition, this compound has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.